8-Methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one;hydrochloride

• IUPAC Name: 8-methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one;hydrochloride
• InChI: InChI=1S/C6H10N2O2.ClH/c1-4-6(2-7-3-6)10-5(9)8-4;/h4,7H,2-3H2,1H3,(H,8,9);1H
• InChI Key: KPHUVVMPHVDQRC-UHFFFAOYSA-N
• Canonical SMILES: CC1C2(CNC2)OC(=O)N1.Cl
• Molecular Formula: C6H11ClN2O2
• Molecular Weight: 178.62 g/mol
• CAS No.: 2247106-74-5

Description

“8-Methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one;hydrochloride” is a chemical compound with the molecular formula C6H11ClN2O2. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a spirocyclic system with a seven-membered ring fused to a three-membered ring. The seven-membered ring contains two nitrogen atoms and an oxygen atom.

Physical and Chemical Properties Analysis

The molecular weight of “this compound” is 178.62. Other physical and chemical properties such as boiling point and storage conditions are not specified.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has delved into the synthesis of derivatives of 5-oxa-2,6-diazaspiro[3.4]octan-1-one, showcasing the [3+2] cycloaddition of methylenelactams with nitrones. This stereospecific reaction yields compounds with distinct envelope conformations of the isoxazolidine rings, leading to variations in substituent orientation. Such synthetic strategies enhance the understanding of spirocyclic compound formation and their potential applications in further chemical transformations (A. Chiaroni et al., 2000).

Potential Biological Activities

• The exploration of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, which share a similar spirocyclic framework with the compound of interest, has been conducted to assess their antihypertensive properties. This investigation highlights the significance of substituent variation at specific positions on the spirocyclic core for modulating biological activity, offering insights into the design of potential therapeutic agents (J. Caroon et al., 1981).

Advanced Synthetic Applications

• Novel synthetic routes towards multifunctional spirocyclic scaffolds, such as thia/oxa-azaspiro[3.4]octanes, have been established to serve as versatile modules in drug discovery. These methodologies emphasize the utility of spirocyclic compounds in creating structurally diverse and functionally rich chemical entities for pharmacological exploration (D. Li et al., 2013).

Receptor Modulation

• The compound NYX-2925, a novel N-methyl-d-aspartate (NMDA) receptor modulator with a similar spirocyclic core, illustrates the therapeutic potential of such structures in neuropathic pain management. Its ability to induce rapid and long-lasting analgesia in rat models underlines the significance of spirocyclic compounds in modulating synaptic plasticity and addressing chronic pain conditions (N. Ghoreishi-Haack et al., 2018).

Safety and Hazards

The safety and hazards associated with “8-Methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one;hydrochloride” are not specified in the available information.

Future Directions

The future directions for “8-Methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one;hydrochloride” could involve further exploration of its synthesis, chemical reactions, and potential applications. For instance, similar spirocyclic compounds have shown potential as antimycobacterial agents.